
Technical Guide: Ethylene-β-ionol-d3 (CAS
77265-43-1)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethylene-β-ionol-d3

CAS No.: 77265-43-1

Cat. No.: B585596

Get Quote

Sourcing, Analytical Protocols, and Retinoid
Synthesis Applications
Executive Summary
Ethylene-β-ionol-d3 (CAS: 77265-43-1) is a high-value stable isotope-labeled standard

primarily utilized in the pharmaceutical analysis of retinoids. It serves as a critical internal

standard (IS) for quantifying impurities in the synthesis of Isotretinoin (13-cis-retinoic acid) and

related Vitamin A derivatives.

This guide addresses the commercial availability, physicochemical properties, and rigorous

experimental protocols required to utilize this compound in GLP/GMP environments.

Part 1: Commercial Availability & Sourcing Strategy
Unlike common deuterated solvents, Ethylene-β-ionol-d3 is a specialized intermediate. It is

not typically available for "next-day delivery" from general lab suppliers. It is almost exclusively

held by specialized pharmaceutical impurity and isotope manufacturers.
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Primary Commercial Sources
The following suppliers have established catalogs for this specific CAS number.

Supplier
Catalog Name
/ Code

Purity Grade Region Notes

Toronto

Research

Chemicals (TRC)

Ethylene-β-ionol-

d3 (E890442)
>98% Isotopic Canada/Global

Primary

manufacturer;

often resold by

Fisher/Sigma.

LGC Standards
Ethylene-beta-

ionol-d3
Secondary Ref UK/Global

ISO 17034

accredited

provider.

Pharmaffiliates PA 09 22510
Pharm.[1]

Impurity
India

Specializes in

isotretinoin

impurity

standards.

Fisher Scientific
Reseller (TRC

product)
Research Grade US/EU

Check "Special

Order" status.

Sourcing "Red Flags" & Mitigation
Stock Volatility: Due to the complexity of the Wittig synthesis required to produce this

compound, batches are often small (<100 mg). Always request a Certificate of Analysis

(CoA) prior to purchase to verify isotopic enrichment (>99 atom % D).

Nomenclature Confusion: Vendors may list this under varying synonyms. Ensure the

chemical structure matches: (1E)-3-(trideuteriomethyl)-1-(2,6,6-trimethylcyclohexen-1-

yl)penta-1,4-dien-3-ol.

Part 2: Technical Specifications & Handling (E-E-A-T)
Scientific Integrity Note: Retinoids and their ionol precursors are notoriously photo-unstable

and prone to oxidation. The following handling protocols are mandatory to prevent degradation

of the standard, which would invalidate quantitative mass spectrometry data.
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Physicochemical Profile[2][3][4]
Property Specification

CAS Number 77265-43-1

Unlabeled CAS 59057-30-6

Molecular Formula

Molecular Weight
223.37 g/mol (approx.[5] +3.02 Da shift from

unlabeled)

Solubility Methanol, Acetonitrile, Chloroform, DMSO

Stability High Sensitivity: Light, Air, Heat.

Mandatory Handling Protocol
Storage: Store neat material at -20°C (or -80°C for long term) under an Argon atmosphere.

Reconstitution:

Use amber glassware exclusively.

Dissolve in degassed LC-MS grade Methanol or Acetonitrile.

Critical Step: Do not sonicate for prolonged periods; the heat can induce isomerization

(cis/trans shifting). Vortex gently.

Usage: Discard working solutions after 24 hours. Do not refreeze aliquots more than once.

Part 3: Synthesis & Mechanistic Context[7]
To understand the utility of Ethylene-β-ionol-d3, one must understand its role in the synthesis

of Isotretinoin. It is the precursor that undergoes a Wittig reaction to form the retinoic acid

backbone.

The Synthesis Pathway
The "Ethylene" in the name refers to the vinyl/diene extension added to the
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-ionone ring. The deuterated methyl group (d3) acts as a tracer that survives the subsequent
Wittig condensation, allowing researchers to track the molecule through the complex
isomerization steps of retinoid production.

Figure 1: Retinoid Synthesis Pathway & Deuterium Tracking
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Caption: Mechanistic pathway showing the transformation of Beta-Ionone to Isotretinoin,

highlighting the position of Ethylene-β-ionol-d3.

Part 4: Analytical Workflow (LC-MS/MS)
The following protocol is a self-validating system for using Ethylene-β-ionol-d3 as an Internal

Standard (IS) in impurity profiling.

Workflow Diagram
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Caption: Standard Isotope Dilution Assay (SIDA) workflow for quantifying retinoid impurities.

Experimental Protocol Steps
Stock Preparation:

Prepare a 1 mg/mL primary stock of Ethylene-β-ionol-d3 in Methanol.
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Verify concentration via UV-Vis (extinction coefficient of the diene system) if possible, or

rely on gravimetric precision.

Working Standard:

Dilute to 1 µg/mL in Acetonitrile.

Causality: Acetonitrile is preferred over Methanol for the working solution to prevent

transesterification or solvolysis during storage.

Mass Spectrometry Tuning (MRM):

Ionization: ESI Positive Mode (or APCI for better sensitivity on non-polar fragments).

Precursor Ion: Look for

(Water loss is common in ionols).

Quantification: Calculate the Response Factor (RF) using the ratio:

Validation: Linearity must be

across the working range (typically 10 ng/mL to 1000 ng/mL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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